Cas no 2229340-48-9 (3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine)

• Product Name: 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine
• CAS No: 2229340-48-9
• MF: C₈H₈BrFN₂O
• MW: 247.064324378967
• CID: 5762375
• PubChem ID: 165679625
• Update Time: 2025-05-19

3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2229340-48-9
• 3-(azetidin-3-yloxy)-5-bromo-2-fluoropyridine
• EN300-1909325
• 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine

• Inchi： 1S/C8H8BrFN2O/c9-5-1-7(8(10)12-2-5)13-6-3-11-4-6/h1-2,6,11H,3-4H2
• InChI Key： VNIMWNMGNOZHAK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC1CNC1)F

Computed Properties

• Exact Mass: 245.98040g/mol
• Monoisotopic Mass: 245.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine

Introduction to 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine (CAS No. 2229340-48-9)

3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine, identified by the CAS number 2229340-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine, particularly the presence of both azetidine and bromo-fluoropyridine moieties, make it a promising candidate for further exploration in drug discovery and development.

The azetidine ring in 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine introduces a unique conformational flexibility, which can be exploited to enhance binding affinity and selectivity in biological targets. This structural motif has been extensively studied in the design of enzyme inhibitors and receptor modulators. In contrast, the bromo and fluoro substituents on the pyridine ring contribute to the compound's lipophilicity and metabolic stability, which are critical factors in determining its pharmacokinetic profile. These properties make 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine and its potential biological targets. Studies have demonstrated that this compound exhibits promising binding interactions with various enzymes and receptors, suggesting its utility in addressing a range of therapeutic challenges. For instance, preliminary computational studies indicate that 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine may interact with enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory agents.

The synthesis of 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidine ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Additionally, the bromination and fluorination steps must be optimized to achieve regioselectivity and minimize byproduct formation. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions, have significantly improved the efficiency of these synthetic routes, making it feasible to produce 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine on a larger scale.

In the realm of drug discovery, 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine has been investigated for its potential applications in oncology, neurology, and immunology. The structural features of this compound allow it to modulate multiple signaling pathways involved in disease progression. For example, research has suggested that 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine may interfere with tyrosine kinase activity, which is a common target in cancer therapy. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine is further enhanced by its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability and prolonged half-life, which are essential characteristics for an effective therapeutic agent. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or toxicity. These attributes make 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine a promising lead compound for further development into a clinical candidate.

As research in medicinal chemistry continues to evolve, new methodologies for optimizing drug candidates are being developed. High-throughput screening (HTS) techniques have enabled researchers to rapidly assess the biological activity of large libraries of compounds like 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine. This approach has accelerated the identification of lead compounds with high potency and selectivity. Moreover, advances in structure-based drug design have allowed for the rational modification of existing scaffolds to improve their pharmacological properties.

The future prospects for 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological systems continues to grow, compounds like 3-(Azetidin-3-yloxy)-5-bromo-2-fluoropyridine will play an increasingly important role in addressing some of the most pressing challenges in medicine.